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Compound of Interest

Compound Name: Imazalil D5 (2-propenyl D5)

Cat. No.: B12057569

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Imazalil-D5 is the deuterated analog of Imazalil, a broad-spectrum imidazole

fungicide. The strategic replacement of five hydrogen atoms with deuterium isotopes makes

Imazalil-D5 an invaluable tool in analytical and metabolic studies, primarily serving as an

internal standard for the accurate quantification of Imazalil residues in various matrices. This

guide provides a comprehensive overview of the physical and chemical characteristics of

Imazalil-D5, offering insights into its properties, analytical applications, and safe handling.

Chemical Identity and Structure
Imazalil-D5 is structurally identical to Imazalil, with the exception of five deuterium atoms on the

allyl group. This isotopic labeling results in a higher molecular weight compared to the parent

compound, a key feature for its use in mass spectrometry-based analytical methods.

Chemical Structure of Imazalil-D5:

Caption: Chemical structure of Imazalil-D5

Table 1: Chemical Identifiers of Imazalil-D5 and Imazalil
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Identifier Imazalil-D5 Imazalil

Chemical Name

1-[2-(2,4-Dichlorophenyl)-2-

(prop-2-en-1-yloxy-

d5)ethyl]-1H-imidazole

1-[2-(2,4-Dichlorophenyl)-2-(2-

propenyloxy)ethyl]-1H-

imidazole

Chemical Formula C₁₄H₉D₅Cl₂N₂O C₁₄H₁₄Cl₂N₂O[1]

Molecular Weight 302.21 g/mol [2] 297.18 g/mol [1][3]

CAS Number 1398065-91-2[2] 35554-44-0[1]

Physical and Chemical Properties
The physical and chemical properties of Imazalil-D5 are largely comparable to those of

Imazalil. The primary distinction arises from the increased mass due to deuterium substitution.

For practical purposes, properties such as melting point, boiling point, and solubility are

expected to show negligible differences under standard laboratory conditions.

Table 2: Physical and Chemical Properties

Property Value (Imazalil) Remarks for Imazalil-D5

Physical State
Slightly yellow to brown

solidified oil[4]
Expected to be similar

Melting Point 50 °C[5] Expected to be very similar

Boiling Point >340 °C at 760 mmHg[4] Expected to be very similar

Solubility

Water: 1400 mg/L at 20°C.

Soluble in methanol, ethanol,

2-propanol, xylene, toluene,

benzene, and hexane.[3]

Expected to have similar

solubility profile

pKa 6.53[4] Expected to be very similar

Vapor Pressure 1.19 x 10⁻⁶ mmHg at 25°C[4] Expected to be very similar

Log P (octanol/water) 3.82[4] Expected to be very similar
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Spectral Characteristics
The key analytical differentiation between Imazalil-D5 and Imazalil lies in their mass spectra.

The five deuterium atoms in Imazalil-D5 result in a predictable mass shift, which is fundamental

to its application as an internal standard.

Mass Spectrometry (MS): In mass spectrometric analysis, the molecular ion peak ([M]⁺) for

Imazalil-D5 will appear at a mass-to-charge ratio (m/z) that is 5 units higher than that of

Imazalil. This clear mass difference allows for the precise and accurate quantification of

Imazalil, even in complex matrices, by minimizing interference from the analyte.

Nuclear Magnetic Resonance (NMR) Spectroscopy: In ¹H NMR, the signals corresponding to

the allyl protons in Imazalil would be absent in the spectrum of Imazalil-D5. Conversely, a ²H

NMR spectrum of Imazalil-D5 would show signals corresponding to the deuterium nuclei.

Analytical Applications and Methodology
Imazalil-D5 is predominantly used as an internal standard in quantitative analytical methods,

such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS), for the determination of Imazalil residues.[6]

The Rationale for Using Imazalil-D5 as an Internal Standard:

The use of a stable isotope-labeled internal standard like Imazalil-D5 is the gold standard in

quantitative analysis. Because of its near-identical chemical and physical properties to the

analyte (Imazalil), it co-elutes chromatographically and experiences similar extraction

efficiencies and ionization suppression or enhancement effects in the mass spectrometer. This

allows for the correction of analytical variability, leading to highly accurate and precise results.
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Quantitative Analysis Workflow

Mass Spectrometer

Sample containing Imazalil Spike with known amount of Imazalil-D5 Extraction Sample Cleanup LC-MS/MS or GC-MS Analysis Quantification

Imazalil Ion (m/z)

Imazalil-D5 Ion (m/z + 5)

ResultRatio of Analyte to Internal Standard

Click to download full resolution via product page

Caption: Workflow for the quantification of Imazalil using Imazalil-D5 as an internal standard.

Exemplary Analytical Protocol: Quantification of Imazalil in Fruit Matrix using LC-MS/MS

This protocol is a generalized representation and should be optimized and validated for specific

matrices and instrumentation.

Sample Preparation:

Homogenize a representative portion of the fruit sample (e.g., 10 g).

Spike the homogenate with a known concentration of Imazalil-D5 solution (e.g., 100 µL of

a 1 µg/mL solution in acetonitrile).

Extraction:

Add 10 mL of acetonitrile to the spiked sample.

Add extraction salts (e.g., QuEChERS salts).

Shake vigorously for 1 minute.
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Centrifuge at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Take an aliquot of the supernatant (e.g., 1 mL).

Transfer to a d-SPE tube containing a suitable sorbent mixture (e.g., PSA, C18, MgSO₄).

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 2 minutes.

LC-MS/MS Analysis:

Transfer the cleaned extract into an autosampler vial.

Inject an appropriate volume (e.g., 5 µL) into the LC-MS/MS system.

Liquid Chromatography: Use a C18 reverse-phase column with a gradient elution of

mobile phases such as water with 0.1% formic acid and acetonitrile with 0.1% formic acid.

Mass Spectrometry: Operate the mass spectrometer in positive electrospray ionization

(ESI+) mode with Multiple Reaction Monitoring (MRM).

Monitor a specific precursor-to-product ion transition for Imazalil.

Monitor the corresponding +5 Da shifted precursor-to-product ion transition for Imazalil-

D5.

Quantification:

Construct a calibration curve using standards of Imazalil and a constant concentration of

Imazalil-D5.

Calculate the concentration of Imazalil in the sample by comparing the peak area ratio of

the analyte to the internal standard against the calibration curve.

Stability and Storage
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Imazalil is reported to be stable under normal storage conditions, protected from light.[4] It is

also thermally stable up to approximately 285°C.[3] In aqueous solutions, it is stable at room

temperature in dilute acids and alkalis in the absence of light.[4] Imazalil-D5 is expected to

exhibit similar stability. For long-term storage, it is recommended to store Imazalil-D5 in a cool,

dry, and dark place.

Safety and Handling
Imazalil is classified as moderately toxic and is a suspected carcinogen.[7] Therefore, Imazalil-

D5 should be handled with appropriate safety precautions in a laboratory setting.

Personal Protective Equipment (PPE): Wear protective gloves, a lab coat, and safety

glasses.

Handling: Avoid inhalation of dust or contact with skin and eyes. Handle in a well-ventilated

area or in a fume hood.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Conclusion
Imazalil-D5 is an essential analytical tool for researchers and scientists in the fields of food

safety, environmental monitoring, and drug development. Its physical and chemical properties,

being nearly identical to its non-deuterated counterpart, coupled with its distinct mass

spectrometric signature, make it the ideal internal standard for the accurate and precise

quantification of Imazalil. Understanding the characteristics outlined in this guide will enable

professionals to effectively utilize Imazalil-D5 in their analytical workflows and contribute to

reliable scientific outcomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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